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Get Quote

The table below summarizes the key physicochemical data for dimercury(I) oxalate.

Property Value

CAS Number 2949-11-3 [1]

Molecular Formula C₂Hg₂O₄ [1]

Molecular Weight 489.2 g/mol [1]

Solubility Product Constant (Ksp) 1.75 × 10⁻¹³ [1]

SMILES C(=O)(C(=O)[O-])[O-].[Hg+].[Hg+] [1]

Detailed Experimental Protocols

Here are the established methodologies for synthesizing and purifying dimercury(I) oxalate.

Classical Precipitation Synthesis

This is the predominant method for synthesizing dimercury(I) oxalate, capitalizing on its low solubility [1].
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Fundamental Reaction: The synthesis involves a direct precipitation reaction between mercury(I)

nitrate and oxalic acid in an aqueous solution [1]. Hg₂(NO₃)₂ (aq) + H₂C₂O₄ (aq) → Hg₂C₂O₄
(s) + 2HNO₃ (aq)

Stoichiometry & Procedure: A slight excess of oxalic acid (5-10 mol%) is recommended to ensure
complete conversion of the mercury(I) precursor. The reaction typically proceeds at ambient

temperature (25°C) over 2-6 hours, though moderate heating (40-50°C) can accelerate the process
[1].

Critical pH Control: The pH of the reaction medium is crucial. The optimal pH range is 3.0 to 5.0 [1].
At pH < 3.0: The oxalate anion is protonated, reducing the availability of C₂O₄²⁻ ions and

significantly diminishing the yield [1].
At pH > 7.0: Hydrolysis of the mercury(I) ions (Hg₂²⁺) becomes competitive, leading to the

formation of mixed hydroxide-oxalate phases and reduced product purity [1].
pH adjustment can be achieved using dilute nitric acid or compatible buffer systems like acetate

[1].

Alternative Electrochemical Synthesis

This method offers superior control over product morphology and purity, though it is less efficient for large-

scale production [1].

Setup: A three-electrode configuration is used with a mercury working electrode, a platinum counter

electrode, and a reference electrode (e.g., silver/silver chloride). The electrolyte contains oxalic acid
or sodium oxalate (0.01-0.1 M) with a supporting electrolyte like sodium nitrate [1].

Reaction Mechanism: A controlled potential (-0.2 to -0.5 V vs. SCE) is applied to the mercury
electrode, driving its oxidation to mercury(I) ions [1]. 2Hg (l) → Hg₂²⁺ (aq) + 2e⁻ The

electrogenerated Hg₂²⁺ ions then react with oxalate ions in the solution to form the precipitate.
Current densities of 1-5 mA/cm² are optimal to avoid the formation of mercury(II) impurities [1].

Purification and Crystallization Techniques

After synthesis, the following protocols can be used to achieve high-purity dimercury(I) oxalate [1].

Recrystallization from Dilute Nitric Acid: This is the most effective method, achieving 98-99%
purity. The crude product is dissolved in warm (50-60°C) dilute nitric acid (0.1-0.5 M), followed by

slow cooling (0.5-1.0°C/hour) to promote the growth of large, pure crystals. Recovery rates are
typically 85-92% [1].

Washing and Drying Protocols:
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Washing: Multiple washing cycles (3-5) with deionized water can achieve 95-97% purity with

excellent recovery (95-98%). For removing trace organic contaminants, washing with acetone
or ethanol is effective [1].

Drying: Controlled drying at 60°C under reduced pressure effectively removes moisture without
causing thermal decomposition. The compound is stable up to 200-250°C [1].

Experimental Workflow and Key Considerations

The diagram below visualizes the key stages in the synthesis and purification of dimercury(I) oxalate.
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Synthesis and purification workflow for dimercury(I) oxalate.

Primary Hazards: The extreme insolubility and very low Ksp value of dimercury(I) oxalate are its
defining characteristics, but the primary hazard originates from the high toxicity of its mercury content

[1]. All synthesis and handling must be conducted with strict safety protocols to prevent exposure.
Critical Control Points: The two most critical parameters to control are the reaction pH (maintain

between 3.0-5.0) and the drying temperature (keep below 200°C) to ensure high yield, purity, and
stability of the final product [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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